Cas no 1353978-56-9 (N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride)

• Product Name: N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride
• CAS No: 1353978-56-9
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• MDL: MFCD21098945
• CID: 2091433
• PubChem ID: 66570210
• Update Time: 2025-05-22

N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride
• DB-220164
• N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamidehydrochloride
• N-methyl-N-piperidin-4-yl-1,3-benzodioxole-5-carboxamide;hydrochloride
• 1353978-56-9
• AKOS024463892
• Benzo[1,3]dioxole-5-carboxylic acid methyl-piperidin-4-yl-amide hydrochloride

• MDL： MFCD21098945
• Inchi： 1S/C14H18N2O3.ClH/c1-16(11-4-6-15-7-5-11)14(17)10-2-3-12-13(8-10)19-9-18-12;/h2-3,8,11,15H,4-7,9H2,1H3;1H
• InChI Key： AHZJAPIXRIBOTR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=C2C(=C1)OCO2)N(C)C1CCNCC1

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų

N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride

N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride: A Comprehensive Overview

The compound with CAS No 1353978-56-9, known as N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential bioactivity. This compound is a derivative of benzo[d][1,3]dioxole, a heterocyclic aromatic system that is widely studied for its role in various chemical reactions and biological applications.

Benzo[d][1,3]dioxole is a six-membered ring system containing two oxygen atoms at positions 2 and 3, forming a dioxolane ring fused to a benzene ring. The presence of this moiety in the compound contributes to its stability and reactivity. The N-Methyl-N-(piperidin-4-yl)carboxamide group attached to the benzo[d][1,3]dioxole ring introduces additional complexity to the molecule, enhancing its potential for interaction with biological targets.

Recent studies have highlighted the importance of hydrochloride salts in drug development, as they often improve the solubility and bioavailability of active pharmaceutical ingredients (APIs). The hydrochloride form of this compound ensures that it can be effectively administered in various therapeutic settings. Furthermore, the piperidine ring in the molecule adds rigidity and contributes to the overall pharmacokinetic profile of the compound.

One of the most promising aspects of N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride is its potential as a lead compound in drug discovery. Researchers have explored its ability to modulate key biological pathways, making it a candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases. For instance, studies have shown that this compound exhibits selective inhibition against certain enzymes involved in inflammatory processes.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups present in the molecule. This approach also facilitates scalability for potential large-scale production.

From an analytical standpoint, N-Methyl-N-(piperidin-4-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity of the compound, which are critical for ensuring consistent performance in preclinical studies.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound and optimize its pharmacokinetic properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent.